Cas no 2101206-67-9 (Ald-Ph-amido-PEG1-C2-Pfp ester)

• Product Name: Ald-Ph-amido-PEG1-C2-Pfp ester
• CAS No: 2101206-67-9
• MF: C₁₉H₁₄F₅NO₅
• MW: 431.3102
• CID: 4759950
• Update Time: 2022-06-07

Ald-Ph-amido-PEG1-C2-Pfp ester Chemical and Physical Properties

Names and Identifiers

• Ald-Ph-amido-PEG1-C2-Pfp ester
• Propanoic acid, 3-[2-[(4-formylbenzoyl)amino]ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester

• Inchi： 1S/C19H14F5NO5/c20-13-14(21)16(23)18(17(24)15(13)22)30-12(27)5-7-29-8-6-25-19(28)11-3-1-10(9-26)2-4-11/h1-4,9H,5-8H2,(H,25,28)
• InChI Key： JUOKBCYOAVSJOJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])C(C1C([H])=C([H])C(C([H])=O)=C([H])C=1[H])=O)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 574
• XLogP3: 2.4
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters